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Compound of Interest

Compound Name: PRLX-93936

Cat. No.: B1679411 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of stock solutions for PRLX-93936, a selective Ras pathway protein inhibitor and

molecular glue.[1][2][3][4] Accurate preparation of this solution is critical for ensuring

experimental reproducibility and the integrity of downstream applications. The protocols

outlined below cover the necessary materials, safety precautions, and step-by-step instructions

for solubilizing and storing PRLX-93936.

Compound Data and Properties
PRLX-93936 is a small molecule initially investigated as an inhibitor of the RAS/JNK and HIF-

1α signaling pathways.[1][5][6][7] More recent studies have identified it as a molecular glue that

induces the degradation of nucleoporins by targeting the E3 ubiquitin ligase TRIM21.[2][3][4][8]

Its anti-cancer properties have been demonstrated in various tumor cell lines and xenograft

models.[9][10]

Table 1: Chemical and Physical Properties of PRLX-93936
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Property Value Reference

Molecular Weight 364.44 g/mol [1][6]

Formula C₂₁H₂₄N₄O₂ [1][6]

CAS Number 903499-49-0 [1][6]

Appearance White solid [1]

Solubility Soluble in DMSO [1][6]

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [1]

Stock Solution in

DMSO
-80°C 1 year [1]

Short-term Aliquot 4°C < 1 week [1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PRLX-93936 in Dimethyl

Sulfoxide (DMSO).

Materials Required
PRLX-93936 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)
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Sterile, amber, or foil-wrapped cryogenic vials for aliquoting

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
PRLX-93936 is a bioactive molecule. Standard laboratory safety procedures should be

followed.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, to

prevent skin and eye contact.

Consult the Safety Data Sheet (SDS) for comprehensive handling and safety information.[6]

Step-by-Step Procedure
Step 1: Weighing the Compound

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of PRLX-93936 powder into the tared tube. Record the exact

weight.

Step 2: Calculating the Solvent Volume

To create a 10 mM stock solution, the required volume of DMSO must be calculated based

on the precise weight of the compound. The formula for this calculation is:

Volume (µL) = (Weight (mg) / Molecular Weight ( g/mol )) * 100,000

For exactly 1 mg of PRLX-93936 (MW = 364.44 g/mol ):
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Volume (µL) = (1 mg / 364.44 g/mol ) * 100,000 ≈ 274.4 µL

Calculate the precise volume based on your actual weighed amount.

Step 3: Dissolving the Compound

Using a calibrated micropipette, add the calculated volume of sterile DMSO to the

microcentrifuge tube containing the PRLX-93936 powder.

Close the tube tightly and vortex for 30-60 seconds to mix.

To ensure complete dissolution, place the tube in a bath sonicator for 5-10 minutes.[1]

Visually inspect the solution to confirm that no solid particles remain. The solution should be

clear.

Step 4: Aliquoting and Storage

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile cryogenic vials. This practice is crucial to prevent degradation from

repeated freeze-thaw cycles.[1]

Label each vial clearly with the compound name, concentration (10 mM), solvent (DMSO),

and date of preparation.

For long-term storage, place the aliquots in a freezer at -80°C.[1]

Notes on Usage in Experiments
When preparing working solutions for cell-based assays, dilute the stock solution in the

appropriate cell culture medium.

It is critical to maintain the final DMSO concentration in the culture medium at a non-toxic

level, typically not exceeding 0.1%.[1] If a higher concentration is necessary, a solvent

control group should be included in the experimental design to assess any potential effects

of DMSO on the cells.[1]

Visualization of Experimental Workflow
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The following diagram illustrates the key steps involved in the preparation of the PRLX-93936
stock solution.

Preparation Dissolution

Storage

1. Weigh PRLX-93936
(e.g., 1 mg)

2. Calculate DMSO Volume
(e.g., 274.4 µL for 10 mM)

3. Add DMSO to Powder

Transfer

4. Vortex Solution

5. Sonicate to Ensure
Complete Dissolution

6. Aliquot into
Cryogenic Vials

Transfer

7. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for PRLX-93936 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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